Cas no 108303-53-3 (1,3-Benzodioxole,5-(1-methylethyl)-)

1,3-Benzodioxole,5-(1-methylethyl)- structure
108303-53-3 structure
Product Name:1,3-Benzodioxole,5-(1-methylethyl)-
CAS No:108303-53-3
MF:C10H12O2
MW:164.201083183289
CID:127893
PubChem ID:13934185
Update Time:2025-04-18

1,3-Benzodioxole,5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole,5-(1-methylethyl)-
    • 1,3-Benzodioxole,5-(1-methylethyl)-(9CI)
    • JHUBNQSPUZXGKI-UHFFFAOYSA-N
    • 108303-53-3
    • 5-isopropyl-1,3-benzodioxole
    • 5-propan-2-yl-1,3-benzodioxole
    • SCHEMBL70200
    • Inchi: 1S/C10H12O2/c1-7(2)8-3-4-9-10(5-8)12-6-11-9/h3-5,7H,6H2,1-2H3
    • InChI Key: JHUBNQSPUZXGKI-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)C(C)C

Computed Properties

  • Exact Mass: 164.08376
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
  • LogP: 2.53870
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